Cas no 27304-02-5 (Benzo[1,2-b:5,4-b']difuran-4,8-dione,2,3-dihydro-5-methyl-2-(1-methylethenyl)-, (-)- (9CI))

• Product name: Benzo[1,2-b:5,4-b']difuran-4,8-dione,2,3-dihydro-5-methyl-2-(1-methylethenyl)-, (-)- (9CI)
• CAS No: 27304-02-5
• MF: C₁₄H₁₂O₄
• MW: 244.24268
• CID: 274989
• PubChem ID: 33771

Benzo[1,2-b:5,4-b']difuran-4,8-dione,2,3-dihydro-5-methyl-2-(1-methylethenyl)-, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:5,4-b']difuran-4,8-dione,2,3-dihydro-5-methyl-2-(1-methylethenyl)-, (-)- (9CI)
• 5-methyl-2-propan-2-ylidene-3H-furo[3,2-f][1]benzofuran-4,8-dione
• (-)-2,3-Dihydro-2-isopropenyl-5-methylbenzo(1,2-b:5,4-b')difuran-4,8-dione
• Benzo(1,2-b:5,4-b')difuran-4,8-dione, 2,3-dihydro-2-isopropenyl-5-methyl-, (-)-
• Dihydrocyperaquinone
• DTXSID50181752
• 27304-02-5

• Inchi： InChI=1S/C14H12O4/c1-6(2)9-4-8-11(15)10-7(3)5-17-14(10)12(16)13(8)18-9/h5,9H,1,4H2,2-3H3
• InChI Key： NBEKXDAUYUYRQM-UHFFFAOYSA-N
• SMILES： CC(C1CC2C(C3C(C)=COC=3C(=O)C=2O1)=O)=C

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.32
• Boiling Point: 423°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.591
• PSA: 56.51